3-Iodo-2-nitrobenzotrifluoride
Overview
Description
3-Iodo-2-nitrobenzotrifluoride is a chemical compound with the CAS Number: 224185-35-7 . It has a molecular weight of 317.01 and is typically in solid form . The IUPAC name for this compound is 1-iodo-2-nitro-3-(trifluoromethyl)benzene .
Molecular Structure Analysis
The molecular formula of this compound is C7H3F3INO2 . The InChI code for this compound is 1S/C7H3F3INO2/c8-7(9,10)4-2-1-3-5(11)6(4)12(13)14/h1-3H .Physical and Chemical Properties Analysis
This compound is a solid at ambient temperature . Unfortunately, specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Synthesis and Crystallography
1-(4-chlorophenylsulfanyl)-2-nitro-4-(trifluoromethyl)benzene and its isomer, derivatives of 3-nitrobenzotrifluoride, were synthesized for the potential formation of a cocrystal. The crystal structures of these compounds were analyzed, showing similar conformations but different packing in the crystal lattice, which suggests specific intermolecular interactions and phase behavior (Lynch & Mcclenaghan, 2003).
Chemical Synthesis
6-Iodo-4-trifluoromethylisatin, a precursor in the synthesis of the growth hormone secretagogue SM-130686, was synthesized from 2-methyl-3-nitrobenzotrifluoride through a multi-step process, highlighting the importance of 3-nitrobenzotrifluoride derivatives in pharmaceutical intermediate synthesis (Hume, Tokunaga, & Nagata, 2002).
Organic Chemistry and Catalysis
3-Nitrobenzotrifluoride derivatives have been used in organic chemistry reactions, such as the Castro–Stephens coupling and subsequent ring-closure to synthesize 5-nitroisocoumarins, showcasing the compound's utility in complex organic synthesis and reaction mechanisms (Woon, Dhami, Mahon, & Threadgill, 2006).
Process Chemistry
The synthesis of 5-fluoro-2-nitrobenzotrifluoride in a continuous-flow millireactor was studied, indicating the importance of 3-nitrobenzotrifluoride derivatives in developing safer and more efficient chemical processes (Chen et al., 2020).
Crystal Engineering
Studies in crystal engineering explored the interactions and packing of molecules like 1-iodo-3-nitrobenzene, emphasizing the significance of such compounds in understanding molecular interactions and designing new materials (Merz, 2003).
Medicinal Chemistry and Material Science
Advanced research has been conducted in areas like magnetic relaxation in chain complexes and the development of new recyclable hypervalent iodine reagents, demonstrating the broad applicability of 3-nitrobenzotrifluoride derivatives in both medicinal chemistry and material science (Tian et al., 2013; Yusubov et al., 2008).
Safety and Hazards
The compound is classified under the GHS07 hazard class . It has several hazard statements including H302+H312+H332 (harmful if swallowed, in contact with skin, or if inhaled), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
Future Directions
Properties
IUPAC Name |
1-iodo-2-nitro-3-(trifluoromethyl)benzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3F3INO2/c8-7(9,10)4-2-1-3-5(11)6(4)12(13)14/h1-3H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OEVVUUXNAZYYMC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)I)[N+](=O)[O-])C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3F3INO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.00 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
224185-35-7 |
Source
|
| Record name | 3-Iodo-2-nitrobenzotrifluoride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-Chloro-2-{[(2,5-dimethoxybenzyl)amino]methyl}phenol](/img/structure/B2612006.png)
![(3-Chlorophenyl)-[3-(furan-2-yl)-5-(4-methylphenyl)-3,4-dihydropyrazol-2-yl]methanone](/img/structure/B2612008.png)
![3-[4-(Propan-2-yl)phenyl]oxolane-2,5-dione](/img/structure/B2612009.png)
![7-(2-fluorophenyl)-1,3-dimethyl-5-((2-morpholinoethyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione](/img/structure/B2612010.png)
![1-(4-(4-Ethoxybenzo[d]thiazol-2-yl)piperazin-1-yl)-4-tosylbutan-1-one](/img/structure/B2612012.png)
![methyl 3-(cyclopentylcarbamoyl)-5-oxo-1-thioxo-4,5-dihydro-1H-thiazolo[3,4-a]quinazoline-8-carboxylate](/img/structure/B2612015.png)
![6-nitro-3-[2-oxo-2-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]ethyl]-1,3-benzoxazol-2-one](/img/structure/B2612019.png)
